Cas no 913835-34-4 (4-(Diethylcarbamoyl)-2-methoxyphenylboronic acid)
913835-34-4 structure
Product Name:4-(Diethylcarbamoyl)-2-methoxyphenylboronic acid
CAS No:913835-34-4
MF:C12H18BNO4
MW:251.086623668671
MDL:MFCD09027199
CID:802880
PubChem ID:44119164
Update Time:2025-09-23
4-(Diethylcarbamoyl)-2-methoxyphenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- (4-(Diethylcarbamoyl)-2-methoxyphenyl)boronic acid
- 4-Diethylcarbamoyl-2-methoxybenzeneboronic acid
- [4-(Diethylcarbamoyl)-2-methoxy]phenylboronic acid
- [4-(diethylcarbamoyl)-2-methoxyphenyl]boronic acid
- 4-(Diethylcarbamoyl)-2-methoxybenzeneboronic acid
- 4-(Diethylcarbamoyl)-2-methoxyphenylboronic acid
- (4-(Diethylcarbamoyl)-2-methoxyphenyl)boronicacid
- MFCD09027199
- DTXSID50657063
- BS-24823
- CS-0175997
- 913835-34-4
- D71369
- 4-Borono-N,N-diethyl-3-methoxybenzamide
- AKOS015893863
- A860513
- FT-0688838
- [4-(Diethylcarbamoyl)-2-methoxy]phenylboronic acid(contains varying amounts of Anhydride)
- N,N-Diethyl 4-borono-3-methoxybenzamide
-
- MDL： MFCD09027199
- Inchi： 1S/C12H18BNO4/c1-4-14(5-2)12(15)9-6-7-10(13(16)17)11(8-9)18-3/h6-8,16-17H,4-5H2,1-3H3
- InChI Key： VKKSSTUUJZQAQY-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC(B(O)O)=C(C=1)OC)N(CC)CC
Computed Properties
- Exact Mass: 251.13300
- Monoisotopic Mass: 251.133
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 70A^2
Experimental Properties
- Density: 1.16
- Boiling Point: 477°C at 760 mmHg
- Flash Point: 242.3°C
- Refractive Index: 1.534
- PSA: 70.00000
- LogP: -0.14300
4-(Diethylcarbamoyl)-2-methoxyphenylboronic acid Security Information
- Hazard Statement： Irritant
-
Hazardous Material Identification：
4-(Diethylcarbamoyl)-2-methoxyphenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019112601-5g |
(4-(Diethylcarbamoyl)-2-methoxyphenyl)boronic acid |
913835-34-4 | 96% | 5g |
$731.88 | 2023-08-31 | |
| Chemenu | CM135968-250mg |
(4-(Diethylcarbamoyl)-2-methoxyphenyl)boronic acid |
913835-34-4 | 96% | 250mg |
$157 | 2022-08-31 | |
| Chemenu | CM135968-1g |
(4-(Diethylcarbamoyl)-2-methoxyphenyl)boronic acid |
913835-34-4 | 96% | 1g |
$377 | 2024-07-20 | |
| abcr | AB245765-500 mg |
4-(Diethylcarbamoyl)-2-methoxybenzeneboronic acid; 96% |
913835-34-4 | 500mg |
€272.60 | 2023-04-27 | ||
| abcr | AB245765-1 g |
4-(Diethylcarbamoyl)-2-methoxybenzeneboronic acid; 96% |
913835-34-4 | 1g |
€361.60 | 2023-04-27 | ||
| Apollo Scientific | OR3776-250mg |
4-(Diethylcarbamoyl)-2-methoxybenzeneboronic acid |
913835-34-4 | 96% | 250mg |
£130.00 | 2024-05-25 | |
| Apollo Scientific | OR3776-1g |
4-(Diethylcarbamoyl)-2-methoxybenzeneboronic acid |
913835-34-4 | 96% | 1g |
£255.00 | 2024-05-25 | |
| Matrix Scientific | 209703-0.250g |
[4-(Diethylcarbamoyl)-2-methoxyphenyl]boronic acid |
913835-34-4 | 0.250g |
$214.00 | 2023-09-10 | ||
| Matrix Scientific | 209703-1g |
[4-(Diethylcarbamoyl)-2-methoxyphenyl]boronic acid |
913835-34-4 | 1g |
$431.00 | 2023-09-10 | ||
| Fluorochem | 212030-250mg |
4-(Diethylcarbamoyl)-2-methoxyphenyl)boronic acid |
913835-34-4 | 95% | 250mg |
￡150.00 | 2022-03-01 |
4-(Diethylcarbamoyl)-2-methoxyphenylboronic acid Suppliers
Amadis Chemical Company Limited
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(CAS:913835-34-4)4-(Diethylcarbamoyl)-2-methoxyphenylboronic acid
Order Number:A860513
Stock Status:in Stock
Quantity:5g/10g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:24
Price ($):350.0/572.0/1093.0
Email:sales@amadischem.com
4-(Diethylcarbamoyl)-2-methoxyphenylboronic acid Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:913835-34-4)4-(Diethylcarbamoyl)-2-methoxyphenylboronic acid
Purity:99%/99%/99%
Quantity:5g/10g/25g
Price ($):350.0/572.0/1093.0